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Compound of Interest

Compound Name: C3H5F5OS

Cat. No.: B14093010 Get Quote

Introduction to the SF₅ Functional Group
The pentafluorosulfanyl group (-SF₅) is often referred to as "super-trifluoromethyl" in medicinal

chemistry and materials science. It is chemically stable, highly lipophilic, and strongly electron-

withdrawing.

Structure: A hypervalent sulfur atom surrounded by five fluorine atoms in a distorted

octahedral geometry.

Applications: Used to enhance the metabolic stability and lipophilicity of bioactive molecules.

Chemical Identity of C₃H₅F₅OS: Based on the formula and standard nomenclature, this

compound is likely 3-(Pentafluorosulfanyl)prop-2-en-1-ol or a related isomer, consisting of an

SF₅ group attached to an allyl alcohol framework.

General Synthetic Methodologies
The primary route to aliphatic and alkenyl SF₅ compounds is the radical addition of SF₅-halides

(SF₅Cl or SF₅Br) to unsaturated carbon-carbon bonds (alkynes or alkenes).

To synthesize an SF₅-alkenyl moiety (such as the propenyl chain in C₃H₅F₅OS), researchers

typically employ the addition of SF₅Cl to a corresponding alkyne (e.g., propargyl alcohol).

Reagents: SF₅Cl (gas) or SF₅Br (liquid).
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Initiation: The reaction is radical-mediated, initiated by:

Triethylborane (Et₃B): A common low-temperature initiator active at -78°C to room

temperature.

Photochemical Initiation: UV light can cleave the S-Cl or S-Br bond.

Thermal Initiation: Heating in the presence of radical initiators like AIBN (though less

common for volatile SF₅Cl).

Mechanism:

Radical Generation: Homolytic cleavage of the SF₅-X bond produces an SF₅ radical

(•SF₅).

Addition: The electrophilic •SF₅ radical adds to the pi-system of the alkyne (or alkene). The

regioselectivity usually favors the terminal position (anti-Markovnikov-like) or the position

that yields the most stable intermediate radical.

Termination: The carbon-centered radical abstracts a halogen atom (X) from another

molecule of SF₅X, propagating the chain and forming the addition product (an SF₅-halo-

alkene).

Elimination/Hydrolysis: If the target is an alcohol, subsequent steps might involve the

hydrolysis of protecting groups or dehydrohalogenation to restore the double bond if an

alkene was the starting material.

Reaction Mechanism Diagram
The following diagram illustrates the general radical addition mechanism of SF₅Cl to a terminal

alkyne, a fundamental pathway for generating SF₅-alkenyl backbones.
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Caption: General mechanism for the radical addition of sulfur pentafluoride chloride to a

terminal alkyne.

Comparative Properties: SF₅ vs. CF₃
The SF₅ group is often compared to the trifluoromethyl group (CF₃). Understanding these

differences is crucial for application scientists.

Property
Trifluoromethyl (-
CF₃)

Pentafluorosulfanyl
(-SF₅)

Significance

Geometry Tetrahedral Octahedral
SF₅ is bulkier,

affecting steric fit.

Electronegativity High Very High

SF₅ is more electron-

withdrawing (Hammett

σp ~ 0.68 vs 0.54).

Lipophilicity (π) High Higher

SF₅ improves

membrane

permeability more

effectively.

Hydrolytic Stability High High

Both are chemically

robust in biological

systems.

Safety and Handling Considerations
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Working with SF₅ precursors presents significant safety challenges that restrict these

syntheses to professional laboratories equipped with appropriate engineering controls.

SF₅Cl Hazards: Sulfur pentafluoride chloride is a toxic gas at room temperature (bp -10°C). It

is a strong oxidant and can react violently with organic materials if not controlled.

Pressure Hazards: Reactions involving SF₅Cl often require sealed tubes or autoclaves to

maintain the reagent in the liquid phase or at high concentration, introducing explosion risks.

Decomposition: While the SF₅ group itself is stable, intermediates (such as S2F10, a highly

toxic byproduct) can form during the synthesis of SF₅ precursors.

PPE & Ventilation: All manipulations must occur within a fume hood using glove boxes for

reagent handling. Standard PPE is insufficient; acid-gas scrubbing systems are often

required for exhaust.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14093010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14093010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

